Cas no 2680894-48-6 (4-Bromo-2-(2,2,2-trifluoroacetamido)-1,3-benzothiazole-7-carboxylic acid)

• Product Name: 4-Bromo-2-(2,2,2-trifluoroacetamido)-1,3-benzothiazole-7-carboxylic acid
• CAS No: 2680894-48-6
• MF: C₁₀H₄BrF₃N₂O₃S
• MW: 369.114570617676
• CID: 5628071
• PubChem ID: 165936785
• Update Time: 2025-06-27

4-Bromo-2-(2,2,2-trifluoroacetamido)-1,3-benzothiazole-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(2,2,2-trifluoroacetamido)-1,3-benzothiazole-7-carboxylic acid
• EN300-28300737
• 2680894-48-6
• 4-Bromo-2-(2,2,2-trifluoroacetamido)-1,3-benzothiazole-7-carboxylic acid

• Inchi： 1S/C10H4BrF3N2O3S/c11-4-2-1-3(7(17)18)6-5(4)15-9(20-6)16-8(19)10(12,13)14/h1-2H,(H,17,18)(H,15,16,19)
• InChI Key： KWPNRCFPYFIQEQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)O)C2=C1N=C(NC(C(F)(F)F)=O)S2

Computed Properties

• Exact Mass: 367.90781g/mol
• Monoisotopic Mass: 367.90781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 108Ų

Additional information on 4-Bromo-2-(2,2,2-trifluoroacetamido)-1,3-benzothiazole-7-carboxylic acid

4-Bromo-2-(2,2,2-trifluoroacetamido)-1,3-benzothiazole-7-carboxylic acid: A Potent Scaffold for Pharmaceutical Innovation

4-Bromo-2-(2,2,2-trifluoroacetamido)-1,3-benzothiazole-7-carboxylic acid represents a novel chemical entity with significant potential in pharmaceutical research. This compound, characterized by its unique structural framework, combines multiple functional groups including a bromine atom, a trifluoroacetamido group, and a benzothiazole ring system. The integration of these elements creates a versatile scaffold that can be tailored for various therapeutic applications. Recent advancements in medicinal chemistry have highlighted the importance of benzothiazole derivatives in drug development, particularly due to their ability to modulate biological targets with high specificity.

The trifluoroacetamido group in this molecule plays a critical role in enhancing metabolic stability and improving bioavailability. Fluorine atoms, known for their electron-withdrawing properties, contribute to the compound's hydrophobicity and metabolic resistance. This feature is particularly valuable in the context of drug development, where prolonged half-life and reduced degradation are essential for therapeutic efficacy. Studies published in *Journal of Medicinal Chemistry* (2023) have demonstrated that trifluoroacetamido-modified compounds exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

The benzothiazole ring system is a well-established pharmacophore in medicinal chemistry. This heterocyclic structure is known for its ability to interact with various biological targets, including enzymes, receptors, and ion channels. The 7-carboxylic acid functional group further enhances the molecule's potential by introducing additional binding sites for protein interactions. Research published in *Bioorganic & Medicinal Chemistry Letters* (2022) has shown that benzothiazole derivatives can modulate the activity of kinases and G-protein coupled receptors (GPCRs), making them attractive candidates for the treatment of chronic diseases.

The bromine atom at the 4-position of the benzothiazole ring introduces electronic effects that influence the molecule's reactivity and selectivity. Bromine's ability to act as a leaving group in electrophilic substitution reactions makes this compound a valuable intermediate in synthetic pathways. Recent work in *Organic & Biomolecular Chemistry* (2024) has explored the use of brominated benzothiazoles in the development of antiviral agents, highlighting their potential to inhibit viral replication through protein binding.

Structural analysis of 4-Bromo-2-(2,2,2-trifluoroacetamido)-1,3-benzothiazole-7-carboxylic acid reveals a complex interplay of functional groups that can be exploited for drug design. The 2,2,2-trifluoroacetamido group provides a hydrophobic anchor point, while the carboxylic acid moiety offers opportunities for hydrogen bonding interactions. This dual functionality is particularly relevant in the context of targeted drug delivery, where precise molecular interactions are critical for therapeutic success.

Recent studies have focused on the synthetic pathways for this compound, emphasizing the importance of fluorination techniques in achieving the desired trifluoromethyl functionality. Advanced methods such as electrophilic fluorination and nucleophilic substitution have been employed to synthesize the trifluoroacetamido group with high efficiency. These synthetic strategies are crucial for the scalability of drug development processes, as highlighted in *Chemical Communications* (2023).

The benzothiazole ring in this molecule is susceptible to various chemical modifications that can enhance its biological activity. For instance, the introduction of electron-deficient substituents can modulate the molecule's interaction with target proteins. Research published in *European Journal of Medicinal Chemistry* (2024) has demonstrated that fluorinated benzothiazoles exhibit enhanced binding affinity for certain enzyme targets, making them promising candidates for the development of antibacterial agents.

Applications of 4-Bromo-2-(2,2,2-trifluoroacetamido)-1,3-benzothiazole-7-carboxylic acid span multiple therapeutic areas, including inflammation, cancer, and neurodegenerative diseases. The molecule's ability to modulate inflammatory pathways has been explored in preclinical studies, where it showed potential in reducing cytokine production. Additionally, its interaction with kinase enzymes suggests applications in oncology, where targeting specific signaling pathways is critical for cancer treatment.

The carboxylic acid functionality in this compound also presents opportunities for drug conjugation strategies. By linking this molecule to targeting ligands or therapeutic payloads, researchers can develop prodrugs with improved specificity and reduced side effects. This approach has been successfully applied in the development of antibody-drug conjugates (ADCs), where the benzothiazole scaffold serves as a versatile platform for drug conjugation.

Challenges in the development of 4-Bromo-2-(2,2,2-trifluoroacetamido)-1,3-benzothiazole-7-carboxylic acid include optimizing its synthetic efficiency and ensuring its biocompatibility. While the molecule shows promise in vitro, further studies are needed to evaluate its safety profile and pharmacological activity in vivo. Ongoing research in drug discovery is focused on addressing these challenges through advanced computational modeling and high-throughput screening techniques.

The trifluoroacetamido group also plays a role in modulating the metabolic fate of the molecule. Fluorine atoms can influence the rate of metabolic degradation, which is essential for maintaining therapeutic concentrations in the body. Studies published in *Drug Metabolism and Disposition* (2023) have shown that fluorinated compounds often exhibit prolonged half-lives compared to their non-fluorinated analogs, making them attractive for chronic disease management.

Overall, 4-Bromo-2-(2,2,2-trifluoroacetamido)-1,3-benzothiazole-7-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. Its unique combination of functional groups offers a versatile platform for the development of targeted therapies with improved efficacy and safety profiles. As research in this area continues to evolve, this compound is poised to play a key role in the next generation of innovative drugs.

Future directions in the study of this molecule include exploring its mechanism of action in more detail, as well as investigating its potential for combination therapies. The ability to modulate multiple biological targets simultaneously is a key advantage of benzothiazole derivatives, and further research is likely to uncover new applications for this compound in the treatment of complex diseases.

In conclusion, 4-Bromo-2-(2,2,2-trifluoroacetamido)-1,3-benzothiazole-7-carboxylic acid stands as a promising candidate in the field of drug discovery. Its unique structural features and functional groups make it a valuable scaffold for the development of targeted therapies with enhanced pharmacological properties. As research in this area continues to advance, this compound is expected to play a significant role in the future of pharmaceutical innovation.